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Compound of Interest

Compound Name: 10-Oxononadecanedioic acid

Cat. No.: B8223391 Get Quote

Essential Safety and Handling Guide for 10-
Oxononadecanedioic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling 10-Oxononadecanedioic acid in a laboratory setting. Adherence to these

procedures is crucial for ensuring personal safety and maintaining a secure research

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 10-Oxononadecanedioic acid is not readily

available, data from structurally similar long-chain dicarboxylic acids and fatty acids indicate

that it should be handled with care. The primary hazards are expected to be skin, eye, and

respiratory irritation.[1][2][3][4] It is crucial to prevent dust formation and inhalation.[4][5]

The following table summarizes the recommended personal protective equipment for handling

10-Oxononadecanedioic acid.
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PPE Category Recommended Equipment
Justification & Best
Practices

Eye Protection

Safety glasses with side

shields or chemical goggles.[4]

[6]

Protects against dust particles

and potential splashes.[6][7]

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).[6]

Prevents direct skin contact

and potential irritation.[3]

Always inspect gloves for

integrity before use and wash

hands thoroughly after

handling.[5]

Body Protection Standard laboratory coat.

Minimizes skin contact with the

chemical.[8] Contaminated

clothing should be removed

and washed before reuse.[5]

Respiratory Protection

Generally not required with

adequate ventilation.[8] If dust

or aerosols are generated, use

a NIOSH-approved respirator.

[2][4]

A fume hood is the preferred

engineering control.[9]

Operational Plan: Step-by-Step Handling Procedure
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure

to dust.[5][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][7]

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by clearing it of any unnecessary items.
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Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

control dust. Use non-sparking tools and take measures to prevent static discharge.[10]

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water.[5]

Clean all equipment and the work area to remove any residual contamination.

Disposal Plan
Dispose of 10-Oxononadecanedioic acid and any contaminated materials in accordance with

local, state, and federal regulations.

Waste Collection: Collect waste material in a clearly labeled, sealed container that is

compatible with the chemical.[2][11]

Contaminated Materials: Dispose of contaminated lab coats, gloves, and other disposable

materials in the same manner as the chemical waste.[8]

Spill Cleanup:

Small Spills: In case of a small spill, wear appropriate PPE, sweep up the solid material,

and place it in a suitable container for disposal.[2][8] Clean the area with soap and water.

[8]

Large Spills: For larger spills, evacuate the area and contact your institution's

environmental health and safety department.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 10-Oxononadecanedioic
acid in the laboratory, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8223391?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/19723m.pdf
https://www.columbuschemical.com/MSDS/SDS/Dodecanedioic%20Acid%200039.pdf
https://www.fishersci.com/store/msds?partNumber=AC207190010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR30639_msds.pdf
https://www.chempoint.com/products/download?grade=46091&doctype=sds&documentid=010300027506904458610&language=English
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.fishersci.com/store/msds?partNumber=AC111885000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_9_10_Octadecadienoic_acid.pdf
https://ehs.cornell.edu/book/export/html/1304
https://buyat.ppg.com/EHSDocumentManagerPublic/pdf_main.aspx?StreamId=68972ee94d71ef550000&Id=68972ef04dda0b930001
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b8223391#personal-protective-equipment-for-handling-10-oxononadecanedioic-acid
https://www.benchchem.com/product/b8223391#personal-protective-equipment-for-handling-10-oxononadecanedioic-acid
https://www.benchchem.com/product/b8223391#personal-protective-equipment-for-handling-10-oxononadecanedioic-acid
https://www.benchchem.com/product/b8223391#personal-protective-equipment-for-handling-10-oxononadecanedioic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8223391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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